Cas no 1037559-82-2 ((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile)

(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile is a bicyclic nitrile compound featuring a rigid azabicyclo scaffold with defined stereochemistry. Its constrained structure enhances selectivity in synthetic applications, particularly as a chiral intermediate or building block in pharmaceutical and agrochemical synthesis. The presence of the nitrile group offers versatility for further functionalization, while the 6,6-dimethyl substitution contributes to steric stability. The (1R,2S,5S) configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis. This compound is suitable for use in catalytic transformations, ligand design, or as a precursor for bioactive molecules. Its well-defined stereochemistry and functional group compatibility support precise molecular construction in complex synthetic routes.

(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile structure

1037559-82-2 structure

Product Name:(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile

CAS No:1037559-82-2

MF:C₈H₁₂N₂

MW:136.19

CID:5065124

Update Time:2025-10-31

(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile
- Inchi： 1S/C8H12N2/c1-8(2)5-4-10-6(3-9)7(5)8/h5-7,10H,4H2,1-2H3/t5-,6+,7-/m0/s1
- InChI Key： ZLISHYOBWCRHFE-XVMARJQXSA-N
- SMILES： C1(C)([C@@H]2[C@@H](C#N)NC[C@H]12)C

(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D891225-1mg	(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile	1037559-82-2	1mg	$236.00	2023-05-18
TRC	D891225-5mg	(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile	1037559-82-2	5mg	$1120.00	2023-05-18
TRC	D891225-10mg	(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile	1037559-82-2	10mg	$2113.00	2023-05-18
TRC	D891225-75mg	(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile	1037559-82-2	75mg	$ 12800.00	2023-09-07

(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo3.1.0hexane-2-carbonitrile

Research Brief on (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile (CAS: 1037559-82-2)

The compound (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile (CAS: 1037559-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile as a key intermediate in the synthesis of novel antiviral and anticancer agents. The compound's bicyclic scaffold, featuring a nitrile functional group, offers a versatile platform for further chemical modifications, enabling the development of targeted therapies. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, it has shown inhibitory effects against specific viral proteases, suggesting its potential as an antiviral agent. Additionally, preliminary data indicate that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. These findings underscore the compound's potential as a lead structure for further drug development.

Mechanistic studies have begun to elucidate the molecular interactions underlying the compound's biological effects. Structural analyses, including X-ray crystallography and molecular docking simulations, have revealed that the compound binds to specific active sites of target proteins, disrupting their function. Such insights are critical for the rational design of more potent and selective derivatives.

Despite these promising results, challenges remain in the clinical translation of (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to advance this compound toward clinical trials.

In conclusion, (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carbonitrile represents a promising candidate for the development of novel therapeutics. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.